![molecular formula C13H8N2O2S B8744405 3-[(4-Cyanopyridin-2-YL)sulfanyl]benzoic acid CAS No. 888968-32-9](/img/structure/B8744405.png)
3-[(4-Cyanopyridin-2-YL)sulfanyl]benzoic acid
Cat. No. B8744405
M. Wt: 256.28 g/mol
InChI Key: BHISMDNETRVLDY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07858646B2
Procedure details
Add sodium hydride (60% dispersion in mineral oil, 635 mg, 15.88 mmol) to a solution of 3-mercapto-benzoic acid (1.11 g, 7.22 mmol) in dimethylformamide (50 mL) chilled to 0° C. and stir. After 10 minutes add 2-chloro-isonicotinonitrile (1.00 g, 7.22 mmol). Warm gradually to ambient temperature. After 18 hours, add 1N aqueous hydrochloric acid (200 mL). Filter the resulting precipitate, washing with water and hexanes to yield the title compound as a tan solid (920 mg, 50%): 1H NMR (DMSO-d6) δ 7.62-7.66 (m, 3H), 7.84 (d, 1H), 8.03-8.08 (m, 2H), 8.62 (d, 1H), 13.26 (bs, 1H).
Name
Yield
50%
Identifiers
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REACTION_CXSMILES
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[H-].[Na+].[SH:3][C:4]1[CH:5]=[C:6]([CH:10]=[CH:11][CH:12]=1)[C:7]([OH:9])=[O:8].Cl[C:14]1[CH:15]=[C:16]([CH:19]=[CH:20][N:21]=1)[C:17]#[N:18].Cl>CN(C)C=O>[C:17]([C:16]1[CH:19]=[CH:20][N:21]=[C:14]([S:3][C:4]2[CH:5]=[C:6]([CH:10]=[CH:11][CH:12]=2)[C:7]([OH:9])=[O:8])[CH:15]=1)#[N:18] |f:0.1|
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Inputs
Step One
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Name
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Quantity
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635 mg
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Type
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reactant
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Smiles
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[H-].[Na+]
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Name
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Quantity
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1.11 g
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Type
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reactant
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Smiles
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SC=1C=C(C(=O)O)C=CC1
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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CN(C=O)C
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Step Two
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Name
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Quantity
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1 g
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Type
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reactant
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Smiles
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ClC=1C=C(C#N)C=CN1
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Step Three
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Name
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Quantity
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200 mL
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Type
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reactant
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Smiles
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Cl
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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stir
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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Warm gradually to ambient temperature
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FILTRATION
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Type
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FILTRATION
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Details
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Filter the resulting precipitate
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WASH
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Type
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WASH
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Details
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washing with water and hexanes
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Outcomes
Product
Details
Reaction Time |
18 h |
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Name
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Type
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product
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Smiles
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C(#N)C1=CC(=NC=C1)SC=1C=C(C(=O)O)C=CC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 920 mg | |
| YIELD: PERCENTYIELD | 50% | |
| YIELD: CALCULATEDPERCENTYIELD | 49.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
